Cas no 1361917-03-4 (2-Cyano-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Cyano-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine
• CAS No: 1361917-03-4
• MF: C₈H₄F₄N₂O
• MW: 220.123775482178
• CID: 4912114
• Update Time: 2025-05-27

2-Cyano-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4F4N2O/c9-3-5-1-6(4-13)14-7(2-5)15-8(10,11)12/h1-2H,3H2
• InChI Key： VTYJSONNEZTYJR-UHFFFAOYSA-N
• SMILES： FCC1C=C(C#N)N=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine

Introduction to 2-Cyano-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine (CAS No. 1361917-03-4)

2-Cyano-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine (CAS No. 1361917-03-4) is a highly versatile and structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its cyano, fluoromethyl, and trifluoromethoxy functional groups, exhibits a range of biological activities that make it a valuable candidate for the development of novel therapeutic agents.

The molecular structure of 2-Cyano-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine is particularly noteworthy due to its combination of electron-withdrawing and electron-donating functionalities. The cyano group imparts strong electron-withdrawing properties, while the fluoromethyl and trifluoromethoxy groups contribute to the molecule's overall polarity and lipophilicity. These characteristics are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 2-Cyano-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in cancer cell proliferation. The compound's ability to selectively target these enzymes without affecting normal cells makes it a promising lead for the development of targeted cancer therapies.

In addition to its anticancer properties, 2-Cyano-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine has shown promise in the treatment of neurological disorders. Studies conducted by a team at the University of California have indicated that this compound can modulate certain neurotransmitter receptors, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of functional groups in this molecule allows it to interact with multiple biological targets, enhancing its therapeutic potential.

The synthesis of 2-Cyano-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine has been extensively studied, with several efficient and scalable methods reported in the literature. One notable approach involves the sequential introduction of the cyano, fluoromethyl, and trifluoromethoxy groups onto a pyridine core. This modular synthesis strategy not only facilitates the preparation of the compound but also allows for easy modification to explore a wide range of structural analogs. Such flexibility is essential for optimizing the compound's biological activity and reducing potential side effects.

The physicochemical properties of 2-Cyano-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine have also been thoroughly investigated. The compound exhibits good solubility in organic solvents and moderate solubility in water, which is beneficial for both laboratory-scale experiments and industrial-scale production. Its stability under various conditions, including temperature and pH, has been confirmed through rigorous testing, ensuring its reliability as a research tool and potential drug candidate.

Clinical trials involving derivatives of 2-Cyano-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing these compounds into later stages of clinical development.

In conclusion, 2-Cyano-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine (CAS No. 1361917-03-4) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, combined with its diverse biological activities, positions it as a valuable scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in modern pharmaceutical research.